Octyl phenylacetate
Octyl phenylacetate
Octyl phenylacetate, also known as fema 2812 or octyl alpha-toluate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Octyl phenylacetate has been primarily detected in urine. Within the cell, octyl phenylacetate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl phenylacetate has a basil, bois de rose, and earthy taste.
Brand Name:
Vulcanchem
CAS No.:
122-45-2
VCID:
VC20987031
InChI:
InChI=1S/C16H24O2/c1-2-3-4-5-6-10-13-18-16(17)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3
SMILES:
CCCCCCCCOC(=O)CC1=CC=CC=C1
Molecular Formula:
C16H24O2
Molecular Weight:
248.36 g/mol
Octyl phenylacetate
CAS No.: 122-45-2
Cat. No.: VC20987031
Molecular Formula: C16H24O2
Molecular Weight: 248.36 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Octyl phenylacetate, also known as fema 2812 or octyl alpha-toluate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl phenylacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Octyl phenylacetate has been primarily detected in urine. Within the cell, octyl phenylacetate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl phenylacetate has a basil, bois de rose, and earthy taste. |
|---|---|
| CAS No. | 122-45-2 |
| Molecular Formula | C16H24O2 |
| Molecular Weight | 248.36 g/mol |
| IUPAC Name | octyl 2-phenylacetate |
| Standard InChI | InChI=1S/C16H24O2/c1-2-3-4-5-6-10-13-18-16(17)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3 |
| Standard InChI Key | VGYPAVUJUMQTGE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | CCCCCCCCOC(=O)CC1=CC=CC=C1 |
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